Cas no 1015846-81-7 (5-(1-Pyrrolidinyl)-3(2H)-pyridazinone)

• Product Name: 5-(1-Pyrrolidinyl)-3(2H)-pyridazinone
• CAS No: 1015846-81-7
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• MDL: MFCD09971318
• CID: 1087599
• PubChem ID: 28065109
• Update Time: 2025-06-15

5-(1-Pyrrolidinyl)-3(2H)-pyridazinone Chemical and Physical Properties

Names and Identifiers

• 5-(Pyrrolidin-1-yl)pyridazin-3(2H)-one
• 4-pyrrolidin-1-yl-1H-pyridazin-6-one
• 5-(1-pyrrolidinyl)-3(2H)-pyridazinone(SALTDATA: FREE)
• 5-(1-PYRROLIDINYL)-3(2H)-PYRIDAZINONE
• AG-D-08723
• Ambcb4031155
• CTK3J9990
• MolPort-016-583-295
• SureCN5756668
• 5-(1-Pyrrolidinyl)-3-pyridazinol
• 3(2H)-Pyridazinone, 5-(1-pyrrolidinyl)-
• 5-(1-Pyrrolidinyl)-3(2H)-pyridazinone

• MDL： MFCD09971318
• Inchi： 1S/C8H11N3O/c12-8-5-7(6-9-10-8)11-3-1-2-4-11/h5-6H,1-4H2,(H,10,12)
• InChI Key： RMLQAKYTNNQTME-UHFFFAOYSA-N
• SMILES： O=C1C=C(C=NN1)N1CCCC1

Computed Properties

• Exact Mass: 165.09000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 48.99000
• LogP: 0.43510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 5-(1-Pyrrolidinyl)-3(2H)-pyridazinone

5-(1-Pyrrolidinyl)-3(2H)-pyridazinone: An Overview of CAS No. 1015846-81-7

5-(1-Pyrrolidinyl)-3(2H)-pyridazinone (CAS No. 1015846-81-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, also known as 5-pyrrolidinylpyridazinone, belongs to the class of pyridazinones, which are characterized by their six-membered ring containing two nitrogen atoms and a ketone group. The presence of the pyrrolidine moiety further enhances its biological activity and pharmacological profile.

The chemical structure of 5-(1-Pyrrolidinyl)-3(2H)-pyridazinone is defined by its molecular formula, C₉H₁₂N₂O, and a molecular weight of 164.20 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the condensation of 3-hydroxypyridazine with pyrrolidine, followed by appropriate functional group modifications to achieve the desired structure. This synthetic route has been optimized to ensure high yields and purity, making it suitable for both laboratory-scale synthesis and industrial production.

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of 5-(1-Pyrrolidinyl)-3(2H)-pyridazinone. One of the most promising areas of investigation is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in various inflammatory diseases. This makes it a potential candidate for the treatment of conditions such as rheumatoid arthritis, inflammatory bowel disease, and chronic obstructive pulmonary disease (COPD).

Beyond its anti-inflammatory effects, 5-(1-Pyrrolidinyl)-3(2H)-pyridazinone has also demonstrated significant neuroprotective properties. Research has indicated that it can reduce oxidative stress and protect neurons from damage caused by neurotoxic agents. This property is particularly relevant in the context of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, where oxidative stress plays a crucial role in disease progression. Preclinical studies have shown promising results, suggesting that this compound could be developed into a novel therapeutic agent for these debilitating conditions.

The pharmacokinetic profile of 5-(1-Pyrrolidinyl)-3(2H)-pyridazinone has also been extensively studied to understand its behavior in biological systems. It has been found to exhibit good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for oral administration. Additionally, its low toxicity profile and minimal side effects further enhance its potential as a therapeutic agent. These characteristics are essential for ensuring patient compliance and safety during long-term treatment regimens.

In the realm of drug discovery and development, 5-(1-Pyrrolidinyl)-3(2H)-pyridazinone has shown promise as a lead compound for further optimization. Structure-activity relationship (SAR) studies have been conducted to identify key structural features that contribute to its biological activity. These studies have led to the development of several analogs with enhanced potency and selectivity, paving the way for the discovery of more effective therapeutic agents.

The clinical potential of 5-(1-Pyrrolidinyl)-3(2H)-pyridazinone is currently being evaluated through various preclinical and early-stage clinical trials. These trials aim to assess its safety, efficacy, and dosing regimens in human subjects. Preliminary results have been encouraging, with several studies reporting significant improvements in disease outcomes without major adverse effects. However, further research is needed to fully elucidate its mechanisms of action and optimize its therapeutic use.

In conclusion, 5-(1-Pyrrolidinyl)-3(2H)-pyridazinone (CAS No. 1015846-81-7) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural properties, coupled with its anti-inflammatory and neuroprotective activities, make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for future advancements in drug discovery and treatment strategies.